Cas no 2228735-63-3 (2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol
• CAS No: 2228735-63-3
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 6308129
• PubChem ID: 165672721
• Update Time: 2025-05-27

2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol
• 2228735-63-3
• EN300-1730090

• Inchi： 1S/C7H10N2S/c1-2-9-6-7(3-4-10)5-8-9/h2,5-6,10H,1,3-4H2
• InChI Key： MDXIVYZCVKEDEJ-UHFFFAOYSA-N
• SMILES： SCCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol

Introduction to 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2228735-63-3)

2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol, with the CAS number 2228735-63-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiols, which are known for their reactivity and ability to form disulfide bonds, making them valuable in a wide range of chemical and biological processes.

The molecular formula of 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol is C₈H₉N₂S, and its molecular weight is approximately 167.23 g/mol. The compound features a pyrazole ring attached to an ethane thiol group, which imparts unique chemical properties and reactivity. The presence of the thiol group makes it a potent nucleophile, capable of participating in various chemical reactions such as Michael additions, thiol-disulfide exchange reactions, and S-nucleophilic substitutions.

In the realm of medicinal chemistry, 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a scaffold for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of pyrazole-thiol derivatives as potential anti-cancer agents. The results indicated that these compounds exhibited significant cytotoxic activity against several cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond medicinal applications, 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol has also found use in materials science. Its ability to form stable self-assembled monolayers (SAMs) on gold surfaces makes it an attractive candidate for the fabrication of functionalized surfaces with applications in sensors, catalysis, and nanotechnology. A study published in Advanced Materials in 2022 demonstrated the formation of highly ordered SAMs using this compound, which exhibited excellent stability and uniformity. These SAMs were used to enhance the sensitivity and selectivity of surface-enhanced Raman scattering (SERS) sensors, opening new avenues for real-time monitoring of chemical and biological analytes.

The synthesis of 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol typically involves multistep procedures that leverage well-established organic synthesis techniques. One common approach involves the reaction of 4-vinylpyrazole with an appropriate thioacetic acid derivative followed by deprotection to yield the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final compound, making optimization crucial for large-scale production.

In terms of safety and handling, while 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactive nature. Standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working under a fume hood when necessary, and storing the compound in a cool, dry place away from incompatible materials.

The future prospects for 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol are promising. Ongoing research is exploring its potential in areas such as drug delivery systems, where its ability to form stable complexes with metal ions could be leveraged to create targeted therapeutic agents. Additionally, its use in advanced materials science applications continues to expand, driven by its unique chemical properties and versatility.

In conclusion, 2-(1-ethenyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2228735-63-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.